An In-depth Technical Guide to the Physical Characteristics of Tetradec-1-yn-3-ol
An In-depth Technical Guide to the Physical Characteristics of Tetradec-1-yn-3-ol
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
Tetradec-1-yn-3-ol is a long-chain secondary alkynol. Its structure, featuring a 14-carbon chain, a hydroxyl group at the third carbon, and a terminal alkyne, dictates its physical properties. These characteristics are crucial for its handling, formulation, and application in research and development. This document outlines the predicted physical properties and provides standardized protocols for their experimental determination.
Predicted Physical Characteristics
The following table summarizes the predicted physical properties of Tetradec-1-yn-3-ol. These values are derived from computational models and data from analogous compounds, such as other C14 alcohols and alkynes.
| Property | Predicted Value | Significance in Drug Development & Research |
| Molecular Formula | C₁₄H₂₆O | Fundamental for all stoichiometric calculations, purity assessment, and structural confirmation. |
| Molecular Weight | 210.36 g/mol | Essential for preparing solutions of specific molarity and for mass spectrometry analysis.[1] |
| Physical State | Liquid at Standard Temperature and Pressure (STP) | Influences storage, handling, and administration routes. |
| Boiling Point | ~270-290 °C (at 760 mmHg) | Key for purification by distillation and assessing volatility. Important for high-temperature stability studies. |
| Melting Point | Not Applicable (Predicted Liquid at STP) | If synthesized as a solid or used in colder conditions, this determines the solid-to-liquid phase transition temperature. |
| Density | ~0.85 - 0.88 g/mL at 20°C | Necessary for accurate volume-to-mass conversions in experimental setups and formulation preparations. |
| Solubility | ||
| In Water | Insoluble to very slightly soluble | Governs behavior in aqueous biological environments and dictates the need for co-solvents or formulation strategies for aqueous delivery. |
| In Organic Solvents | Soluble in ethanol, ether, acetone, chlorinated solvents | Critical for choosing appropriate solvents for synthesis, purification (e.g., chromatography), and analysis (e.g., spectroscopy). |
| pKa of Hydroxyl Proton | ~16-18 | Indicates the acidity of the alcohol group, influencing its reactivity in different pH environments and its potential for hydrogen bonding. |
Experimental Protocols for Determination of Physical Characteristics
The following are detailed methodologies for the experimental validation of the key physical properties of Tetradec-1-yn-3-ol.
Determination of Boiling Point (Micro-Scale Method)
This method is suitable for small sample quantities.
-
Apparatus: Thiele tube, mineral oil, thermometer (-10 to 300 °C), small test tube (e.g., 75x10 mm), capillary tube (sealed at one end), rubber band or wire.
-
Procedure:
-
Add approximately 0.5 mL of Tetradec-1-yn-3-ol to the small test tube.
-
Place the capillary tube, open end down, into the test tube.
-
Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.
-
Insert the assembly into the Thiele tube containing mineral oil, making sure the rubber band is above the oil level.
-
Gently heat the side arm of the Thiele tube with a micro-burner or heat gun.[2]
-
Observe the capillary tube. A slow stream of bubbles will emerge as the air expands.
-
Continue heating until a rapid, continuous stream of bubbles exits the capillary tube. This indicates the temperature is just above the boiling point.
-
Remove the heat and allow the apparatus to cool slowly.
-
The boiling point is the temperature at which the bubbling stops and the liquid is drawn back into the capillary tube.[2] Record this temperature.
-
Record the ambient barometric pressure, as boiling point is pressure-dependent.[3]
-
Determination of Density
This protocol uses the principle of mass per unit volume.
-
Apparatus: Analytical balance (4-decimal place), volumetric flask or pycnometer (e.g., 1 mL or 5 mL), pipette, temperature-controlled water bath or environmental chamber.
-
Procedure:
-
Ensure the pycnometer is clean and dry. Measure and record its empty mass (m₁) on the analytical balance.
-
Equilibrate the Tetradec-1-yn-3-ol sample to a precise temperature (e.g., 20.0 °C) using a water bath.
-
Carefully fill the pycnometer with the temperature-equilibrated sample, ensuring no air bubbles are present.
-
Measure and record the mass of the filled pycnometer (m₂).
-
Calculate the mass of the sample: m_sample = m₂ - m₁.
-
The volume of the sample is the calibrated volume of the pycnometer (V_p).
-
Calculate the density (ρ) using the formula: ρ = m_sample / V_p.
-
Repeat the measurement at least three times and report the average value.
-
Determination of Solubility
This qualitative and semi-quantitative protocol assesses solubility in various solvents.
-
Apparatus: Small test tubes (e.g., 75x10 mm), vortex mixer, graduated pipettes.
-
Solvents: Deionized water, ethanol, acetone, diethyl ether, toluene, 5% aq. HCl, 5% aq. NaOH.
-
Procedure:
-
Add approximately 0.1 mL of Tetradec-1-yn-3-ol to a series of labeled test tubes.
-
To each tube, add 1 mL of a different solvent, dropwise at first.
-
After each addition of 0.2 mL, vortex the tube for 30 seconds.
-
Visually inspect the solution for homogeneity (one phase, no cloudiness or droplets).
-
Continue adding solvent up to a total of 3 mL.
-
Classify the solubility:
-
Soluble: A clear, homogeneous solution is formed.
-
Partially Soluble: The solution is cloudy or forms a persistent emulsion.
-
Insoluble: Two distinct layers are observed, or the compound remains as undissolved droplets.
-
-
For water solubility, test the pH of the resulting mixture with pH paper to check for any acidic or basic character.
-
Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental procedures described above.
Caption: Workflow for Boiling Point Determination.
Caption: Workflow for Density Determination.
Caption: Logical Pathway for Solubility Assessment.
